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Compound of Interest

Compound Name: Isobutyl methyl phthalate

Cat. No.: B15440008

Abstract

This application note provides a comprehensive protocol for the quantification of isobutyl
methyl phthalate in indoor dust samples using ultrasonic-assisted extraction (UAE) followed
by gas chromatography-mass spectrometry (GC-MS). Phthalates are a class of semi-volatile
organic compounds (SVOCs) commonly used as plasticizers, and their presence in indoor dust
is a significant route of human exposure. This document is intended for researchers, scientists,
and professionals in environmental health and analytical chemistry.

Introduction

Isobutyl methyl phthalate, a member of the phthalate ester family, is utilized in various
consumer products, leading to its accumulation in indoor environments. Indoor dust acts as a
primary sink for many indoor pollutants, including phthalates.[1][2] Monitoring the levels of
isobutyl methyl phthalate in dust is crucial for assessing human exposure and understanding
its potential health risks. This application note details a reliable and validated method for the
extraction and quantification of isobutyl methyl phthalate from indoor dust samples.

Experimental Workflow

The overall experimental workflow is depicted in the diagram below, outlining the key stages
from sample collection to data analysis.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15440008?utm_src=pdf-interest
https://www.benchchem.com/product/b15440008?utm_src=pdf-body
https://www.benchchem.com/product/b15440008?utm_src=pdf-body
https://www.benchchem.com/product/b15440008?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5052660/
https://dukespace.lib.duke.edu/server/api/core/bitstreams/10302b79-112b-4f4a-be44-c7e82730f7c0/content
https://www.benchchem.com/product/b15440008?utm_src=pdf-body
https://www.benchchem.com/product/b15440008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15440008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

EEEEEEEEEEEEEEE

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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